Cas no 98412-27-2 ((1-ethyl-2-sulfanyl-1H-imidazol-5-yl)methanol)

(1-Ethyl-2-sulfanyl-1H-imidazol-5-yl)methanol is a versatile heterocyclic compound featuring both a sulfhydryl (–SH) and a hydroxymethyl (–CH₂OH) functional group on an imidazole core. This structure imparts reactivity suitable for applications in pharmaceutical synthesis, coordination chemistry, and material science. The sulfhydryl group enables thiol-based conjugation or metal chelation, while the hydroxymethyl moiety offers derivatization potential for esterification or ether formation. Its imidazole ring contributes to biological relevance, making it a potential intermediate in bioactive molecule development. The compound's balanced polarity ensures moderate solubility in organic solvents, facilitating synthetic manipulation. Careful handling is advised due to the thiol group's sensitivity to oxidation. Storage under inert conditions is recommended to maintain stability.
(1-ethyl-2-sulfanyl-1H-imidazol-5-yl)methanol structure
98412-27-2 structure
Product Name:(1-ethyl-2-sulfanyl-1H-imidazol-5-yl)methanol
CAS No:98412-27-2
MF:C6H10N2OS
MW:158.221399784088
MDL:MFCD09743113
CID:2820778
PubChem ID:22988644
Update Time:2025-05-27

(1-ethyl-2-sulfanyl-1H-imidazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (1-ethyl-2-sulfanyl-1H-imidazol-5-yl)methanol
    • F2135-0332
    • CS-0298270
    • 2H-IMIDAZOLE-2-THIONE, 1-ETHYL-1,3-DIHYDRO-5-(HYDROXYMETHYL)-
    • AKOS005207180
    • DTXSID90629365
    • 1-ethyl-5-hydroxymethyl-2-mercaptoimidazole
    • (1-ethyl-2-mercapto-1H-imidazol-5-yl)methanol
    • SCHEMBL5655799
    • 1-ethyl-2-mercapto-5-hydroxymethylimidazole
    • EN300-95415
    • 1-Ethyl-5-(hydroxymethyl)-1,3-dihydro-2H-imidazole-2-thione
    • 1-ethyl-5-(hydroxymethyl)-2,3-dihydro-1H-imidazole-2-thione
    • JRGDGGYXZKWDFN-UHFFFAOYSA-N
    • 98412-27-2
    • MDL: MFCD09743113
    • Inchi: 1S/C6H10N2OS/c1-2-8-5(4-9)3-7-6(8)10/h3,9H,2,4H2,1H3,(H,7,10)
    • InChI Key: JRGDGGYXZKWDFN-UHFFFAOYSA-N
    • SMILES: S=C1NC=C(CO)N1CC

Computed Properties

  • Exact Mass: 158.05138412Da
  • Monoisotopic Mass: 158.05138412Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 67.6Ų

(1-ethyl-2-sulfanyl-1H-imidazol-5-yl)methanol Pricemore >>

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